Cas no 63763-66-6 (4-Benzyl-piperazine-1-carbonylchloride)

• Product Name: 4-Benzyl-piperazine-1-carbonylchloride
• CAS No: 63763-66-6
• MF: C₁₂H₁₅ClN₂O
• MW: 238.713301897049
• CID: 58080
• PubChem ID: 20339557
• Update Time: 2025-05-21

4-Benzyl-piperazine-1-carbonylchloride Chemical and Physical Properties

Names and Identifiers

• 4-Benzylpiperazine-1-carbonyl chloride
• 4-BENZYL-PIPERAZINE-1-CARBONYL CHLORIDE
• 4-(phenylmethyl)-1-piperazine carbonyl chloride
• 4-(phenylmethyl)piperazine-1-carbonyl chloride
• N-benzyl-N'-piperazinecarbonyl chloride
• SCHEMBL611401
• 63763-66-6
• A834516
• AKOS015917689
• DTXSID90605669
• FT-0740418
• 4-(phenylmethyl)-1-piperazinecarbonyl chloride
• 4-Benzyl-piperazine-1-carbonylchloride

• Inchi： 1S/C12H15ClN2O/c13-12(16)15-8-6-14(7-9-15)10-11-4-2-1-3-5-11/h1-5H,6-10H2
• InChI Key： DPTCOFHATGDORM-UHFFFAOYSA-N
• SMILES： ClC(N1CCN(CC2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 238.08700
• Monoisotopic Mass: 238.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.6A^2
• XLogP3: 2.1

Experimental Properties

• Density: 1.236
• Boiling Point: 359.8°C at 760 mmHg
• Flash Point: 171.4°C
• Refractive Index: 1.579
• PSA: 23.55000
• LogP: 2.03880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 4-Benzyl-piperazine-1-carbonylchloride

Recent Advances in the Application of 4-Benzyl-piperazine-1-carbonylchloride (CAS: 63763-66-6) in Chemical Biology and Pharmaceutical Research

4-Benzyl-piperazine-1-carbonylchloride (CAS: 63763-66-6) is a key intermediate in the synthesis of various pharmacologically active compounds. Recent studies have highlighted its significance in the development of novel therapeutic agents, particularly in the fields of neuroscience and oncology. This research briefing provides an overview of the latest advancements involving this compound, focusing on its synthetic applications, mechanistic insights, and potential clinical implications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of 4-Benzyl-piperazine-1-carbonylchloride as a versatile building block for the synthesis of selective serotonin receptor modulators. The study reported a novel synthetic pathway that improved yield and purity, addressing previous challenges in large-scale production. The optimized protocol has significant implications for the development of next-generation antidepressants and anxiolytics.

Another breakthrough was reported in Bioorganic & Medicinal Chemistry Letters, where scientists utilized 4-Benzyl-piperazine-1-carbonylchloride to develop a series of potent histone deacetylase (HDAC) inhibitors. These compounds showed promising anti-proliferative activity against various cancer cell lines, with IC50 values in the nanomolar range. The research team emphasized the compound's role in enhancing the pharmacokinetic properties of the final drug candidates.

Recent patent filings (2023-2024) have revealed innovative applications of 63763-66-6 in targeted drug delivery systems. Several pharmaceutical companies are exploring its use in antibody-drug conjugates (ADCs), where it serves as a stable linker between monoclonal antibodies and cytotoxic payloads. This approach has shown improved tumor specificity and reduced off-target effects in preclinical models of solid tumors.

From a safety perspective, new toxicological studies have provided updated data on the handling and storage requirements for 4-Benzyl-piperazine-1-carbonylchloride. The European Chemicals Agency (ECHA) recently revised its classification based on these findings, which will impact industrial production processes and regulatory compliance strategies.

Looking forward, the compound's unique chemical properties continue to inspire innovative research directions. Current investigations are exploring its potential in PROTAC (proteolysis targeting chimera) technology and as a scaffold for multi-target-directed ligands in neurodegenerative disease treatment. These developments underscore the enduring relevance of 63763-66-6 in cutting-edge pharmaceutical research.